Cas no 1806822-00-3 (2-(Chloromethyl)-3,4-dichloro-5-(difluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-3,4-dichloro-5-(difluoromethyl)pyridine
• CAS No: 1806822-00-3
• MF: C₇H₄Cl₃F₂N
• MW: 246.469165802002
• CID: 4850382
• Update Time: 2025-10-28

2-(Chloromethyl)-3,4-dichloro-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3,4-dichloro-5-(difluoromethyl)pyridine

• Inchi： 1S/C7H4Cl3F2N/c8-1-4-6(10)5(9)3(2-13-4)7(11)12/h2,7H,1H2
• InChI Key： NBUJMYWOODBTDT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CCl)=NC=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-3,4-dichloro-5-(difluoromethyl)pyridine

Comprehensive Overview of 2-(Chloromethyl)-3,4-dichloro-5-(difluoromethyl)pyridine (CAS No. 1806822-00-3)

2-(Chloromethyl)-3,4-dichloro-5-(difluoromethyl)pyridine (CAS No. 1806822-00-3) is a highly specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique chloromethyl, dichloro, and difluoromethyl functional groups, has garnered attention for its potential in developing novel crop protection agents and bioactive molecules. Its molecular structure, featuring a pyridine core with multiple halogen substitutions, makes it a valuable intermediate in synthetic chemistry.

The growing demand for halogenated pyridine derivatives in modern agriculture has propelled research into compounds like 2-(Chloromethyl)-3,4-dichloro-5-(difluoromethyl)pyridine. With increasing global focus on sustainable farming practices, this compound is being explored for its role in creating next-generation pesticides and herbicides with improved environmental profiles. Researchers are particularly interested in how the difluoromethyl group influences the compound's bioactivity and metabolic stability, addressing key challenges in agrochemical design.

From a synthetic chemistry perspective, CAS 1806822-00-3 represents an interesting case study in heterocyclic compound functionalization. The presence of both chloro and fluoro substituents on the pyridine ring offers multiple sites for further chemical modifications, making it a versatile building block. Recent publications have highlighted its utility in cross-coupling reactions and nucleophilic substitutions, which are fundamental to pharmaceutical and materials science applications.

The pharmaceutical industry has shown increasing interest in halogenated pyridines like 2-(Chloromethyl)-3,4-dichloro-5-(difluoromethyl)pyridine due to their potential as kinase inhibitors and other therapeutic agents. The compound's ability to modulate biological targets through its electron-withdrawing groups makes it particularly valuable in drug discovery programs targeting challenging disease pathways. Researchers are investigating how the strategic placement of chlorine and fluorine atoms affects the molecule's pharmacokinetic properties.

Environmental considerations surrounding halogenated compounds have led to significant advancements in the sustainable synthesis of 1806822-00-3. Modern synthetic approaches emphasize atom economy and green chemistry principles, addressing concerns about the ecological impact of chemical production. These developments align with the broader industry trend toward environmentally friendly synthesis methods while maintaining the compound's valuable chemical properties.

Analytical characterization of 2-(Chloromethyl)-3,4-dichloro-5-(difluoromethyl)pyridine presents unique challenges and opportunities. Advanced techniques such as NMR spectroscopy and mass spectrometry are essential for verifying the compound's structure and purity. The distinctive 19F NMR signature of the difluoromethyl group serves as a valuable diagnostic tool, while modern HPLC methods enable precise quantification in complex mixtures.

The commercial availability of CAS 1806822-00-3 has expanded in recent years to meet growing research demand. Suppliers now offer the compound in various quantities with detailed certificates of analysis, supporting its use in regulated environments. This accessibility has facilitated broader investigation into its applications across multiple scientific disciplines, from medicinal chemistry to materials science.

Future research directions for 2-(Chloromethyl)-3,4-dichloro-5-(difluoromethyl)pyridine include exploring its potential in catalysis and functional materials. The compound's unique electronic properties, imparted by its halogen substituents, may enable novel applications in organic electronics or as a ligand in transition metal complexes. These emerging applications demonstrate the compound's versatility beyond its traditional uses.

Safety considerations for handling halogenated pyridine derivatives like 1806822-00-3 follow standard laboratory protocols for reactive intermediates. Proper personal protective equipment and ventilation systems are recommended when working with this compound, in line with general chemical safety practices. Material safety data sheets provide detailed guidance specific to this chemical entity.

The patent landscape surrounding 2-(Chloromethyl)-3,4-dichloro-5-(difluoromethyl)pyridine reflects its commercial importance. Recent filings disclose innovative synthetic routes and applications, particularly in crop protection formulations. Intellectual property analysis suggests growing corporate interest in this chemical space, with potential for further technological developments.

In summary, 2-(Chloromethyl)-3,4-dichloro-5-(difluoromethyl)pyridine (CAS No. 1806822-00-3) represents a compelling example of how halogenated heterocycles continue to enable scientific innovation. Its multifaceted applications and ongoing research interest ensure its relevance in addressing current challenges in agricultural science, pharmaceutical development, and advanced materials. As synthetic methodologies evolve and application areas expand, this compound is poised to remain an important tool for researchers across multiple disciplines.